1-Butanol, 3-t-butyldimethylsilyloxy-

• Molecular Formula: C10H24O2Si
• Molecular Weight: 204.38 g/mol
• IUPAC Name: 3-[tert-butyl(dimethyl)silyl]oxybutan-1-ol
• InChI: InChI=1S/C10H24O2Si/c1-9(7-8-11)12-13(5,6)10(2,3)4/h9,11H,7-8H2,1-6H3
• InChI Key: PIWCWAVOQLFTBN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCO)O[Si](C)(C)C(C)(C)C

Description

1-Butanol, 3-t-butyldimethylsilyloxy- (CAS: Not explicitly provided; structurally analogous to compounds in ) is a silyl-protected derivative of 1-butanol. It features a tert-butyldimethylsilyl (TBS) ether group at the third carbon of the butanol chain. This modification enhances steric bulk and lipophilicity, making it valuable in organic synthesis as a protecting group for hydroxyl functionalities. Its synthesis typically involves silylation reactions, such as those described for 4-(tert-Butyldimethylsilanyloxy)butan-1-ol using TBSCl and imidazole in DMF ().

Comparison with Similar Compounds

1-Butanol (CAS 71-36-3)

• Structure : Primary alcohol with a hydroxyl group at the terminal carbon.
• Properties :
  • Molecular weight: 74.12 g/mol ().
  • Solubility: Miscible with polar solvents (water solubility ~7.7% at 20°C) ().
  • Applications: Solvent in coatings, precursor for esters (e.g., butyl acetate), and biofuel additive ().
• Key Differences :
  • Lacks the TBS group, making it more reactive and less stable under acidic/basic conditions.
  • Higher polarity compared to the TBS-protected derivative.

1-Butanol, 3-Methoxy-3-Methyl- (CAS 56539-66-3)

• Structure : Methoxy and methyl groups at the third carbon.
• Properties: Molecular formula: C₆H₁₄O₂ ().
• Key Differences :
  • Methoxy group provides moderate steric hindrance but lacks the hydrolytic stability of the TBS group.
  • Higher polarity than TBS derivatives due to the oxygenated substituent.

1-Butanol, 3-Phenoxy- (CAS 103386-08-9)

• Structure: Phenoxy group at the third carbon.
• Properties: Molecular formula: C₁₀H₁₄O₂ (). Applications: Potential use in fragrances or polymer synthesis.
• Key Differences: Aromatic phenoxy group introduces π-π interactions, unlike the aliphatic TBS group. Less lipophilic than TBS derivatives but more reactive in electrophilic substitutions.

4-(tert-Butyldimethylsilanyloxy)butan-1-ol ()

• Structure : TBS group at the fourth carbon of 1,4-butanediol.
• Properties :
  • Synthesis: TBSCl with 1,4-butanediol in DMF (73% yield) ().
  • Stability: Resists hydrolysis under neutral conditions but cleaved by fluoride ions.
• Key Differences :
  • Positional isomer of the target compound; reactivity and steric effects vary with hydroxyl placement.

Physicochemical Properties and Stability

Property	1-Butanol, 3-t-Butyldimethylsilyloxy-	1-Butanol	1-Butanol, 3-Methoxy-3-Methyl-
Molecular Weight (g/mol)	~230 (estimated)	74.12	118.18
Solubility	Low in water; high in organic solvents	Moderate	Moderate in polar solvents
Hydrolytic Stability	High (requires F⁻ for deprotection)	Low	Moderate
Thermal Stability	Stable up to 150°C	Dehydrates	Decomposes at elevated temperatures

Market and Industrial Relevance

• 1-Butanol: Dominates industrial markets (USD millions), driven by coatings and biofuels ().
• TBS Derivatives : Niche market due to specialized applications; production linked to pharmaceutical demand.